4-Amino-3-carboline

• IUPAC Name: 5H-pyrido[4,3-b]indol-1-amine
• InChI: InChI=1S/C11H9N3/c12-11-10-7-3-1-2-4-8(7)14-9(10)5-6-13-11/h1-6,14H,(H2,12,13)
• InChI Key: ZGLULYHNORNQCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)C=CN=C3N
• Molecular Formula: C11H9N3
• DSSTOX Substance ID: DTXSID901000642
• Molecular Weight: 183.21 g/mol
• CAS No.: 79642-27-6

Description

Synthesis Analysis

β-Carbolines, including 4-Amino-3-carboline, can be synthesized by thermolysis of 4-aryl-3-azidopyridines. This method has been used to create harmane, harmine, and their structural analogs.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyridine ring fused to an indole skeleton. This structure is common in β-carboline alkaloids, which are widely distributed in nature.

Chemical Reactions Analysis

The synthesis of β-carbolines involves several reactions, including the Ru-catalyzed photoredox synthesis of 1-acyl-β-carbolines from tryptamines and terminal alkynes, and the Pd-catalyzed Buchwald–Hartwig arylation of 2-chloroaniline with 3-bromopyridine followed by the intramolecular Heck reaction.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular formula C11H9N3, molecular weight 183.2093, and optical activity. It also has fluorescent properties, which are used in the study of its interaction with DNA and other biological targets.

Scientific Research Applications

Synthesis and Benzodiazepine Receptor Affinity

A study by Dorey et al. (1995) outlined the synthesis of 4-amino-3-carboxy-beta-carboline derivatives and their affinity for benzodiazepine receptors. The synthetic process involved ozonolysis and potassium permanganate oxidation. Interestingly, this study also reported the formation of furo[3,4-c]-beta-carbolin-2-ones with high affinities for the central type benzodiazepine receptor, which indicates potential applications in neurological studies (Dorey et al., 1995).

Neurobiological Effects

Research conducted by Uezono et al. (2001) focused on the effects of carbolines, specifically β-carbolines like norharman, on human neuroblastoma cells. They found that norharman induced apoptotic cell death, which suggests its role in studying neurotoxicity and potentially neuroprotective agents (Uezono et al., 2001).

Synthesis of Amino Acid Derivatives

Wang, Peng, and Yang (1998) synthesized N-[(β-carboline-3-yl)-formyl]-L-Amino Acids by condensing 3-carboxylβ-carboline with protected amino acids. This synthesis has implications in developing DNA-binding agents, which can be significant in cancer research and the development of antitumor drugs (Wang, Peng, & Yang, 1998).

Synthesis and Optical Properties

The work of Proshchenkova et al. (2021) on the synthesis of 4-ethoxycarbonyl(cyano)-β-carbolines and the study of their optical and hypoglycemic properties presents another facet of β-carboline research. Their synthesis process and the examination of hypoglycemic properties highlight the potential of β-carbolines in developing treatments for conditions like diabetes (Proshchenkova et al., 2021).

DNA Binding and Cytotoxic Activities

Chen et al. (2010) synthesized a series of β-carbolines with cytotoxic activities and evaluated their interaction with DNA. This research is particularly relevant in the context of developing novel anticancer agents and understanding the mechanism of action of these compounds at the molecular level (Chen et al., 2010).

Mechanism of Action

β-Carbolines, including 4-Amino-3-carboline, have been found to exhibit a wide range of biological activities. For example, harmine, a β-carboline alkaloid, exhibits a high ability to intercalate in DNA, acts as a powerful and specific inhibitor of tyrosine kinase DYRK1A, a promising target in antitumor therapy, and exhibits an affinity for neurotransmitters.

Safety and Hazards

The safety data sheet for 4-Amino-3-hydroxybenzoic acid, a related compound, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

The growing potential inherent in β-carbolines encourages many researchers to address the challenges of the synthesis of natural products containing complex β-carboline frameworks. The pharmacological potential of these alkaloids is also being explored, with recent developments in the synthesis of β-carboline alkaloids and closely related derivatives.